Cas no 3723-19-1 (Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-methyl-)

Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-methyl- structure
3723-19-1 structure
Product Name:Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-methyl-
CAS No:3723-19-1
MF:C20H14N2O2S
MW:346.402363300323
CID:1482922
PubChem ID:14993638
Update Time:2025-04-21

Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-[5-(5-methyl-1,3-benzoxazol-2-yl)thiophen-2-yl]-1,3-benzoxazole
    • SCHEMBL318302
    • DTXSID60566672
    • 3723-19-1
    • 2,2'-(Thiene-2,5-diyl)bis(5-methyl-1,3-benzoxazole)
    • Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-methyl-
    • Inchi: 1S/C20H14N2O2S/c1-11-3-5-15-13(9-11)21-19(23-15)17-7-8-18(25-17)20-22-14-10-12(2)4-6-16(14)24-20/h3-10H,1-2H3
    • InChI Key: XPLXHDHGYSONMX-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C1=NC2C=C(C)C=CC=2O1)C1=NC2C=C(C)C=CC=2O1

Computed Properties

  • Exact Mass: 346.07772
  • Monoisotopic Mass: 346.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • PSA: 52.06

Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-methyl- Related Literature

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